Cas no 2229077-20-5 ((2,2-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine)

• Product Name: (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• CAS No: 2229077-20-5
• MF: C₁₀H₁₀F₂N₄
• MW: 224.210008144379
• CID: 5862494
• PubChem ID: 165667181
• Update Time: 2025-10-23

(2,2-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• (2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine
• EN300-1964048
• 2229077-20-5

• Inchi： 1S/C10H10F2N4/c11-10(12)5-9(10,6-13)7-3-14-8-1-2-15-16(8)4-7/h1-4H,5-6,13H2
• InChI Key： RBXUPGAXWVVDFP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NC2=CC=NN2C=1)CN)F

Computed Properties

• Exact Mass: 224.08735266g/mol
• Monoisotopic Mass: 224.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on (2,2-difluoro-1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine

The Compound CAS No. 2229077-20-5: (2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine

The compound CAS No. 2229077-20-5, known as (2,2-difluoro-1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific molecular pathways.

The chemical structure of this compound is characterized by a cyclopropane ring substituted with a pyrazolo[1,5-a]pyrimidine moiety and a methanamine group. The presence of fluorine atoms at the 2-position of the cyclopropane ring introduces unique electronic properties, which are crucial for its interactions with biological systems. The pyrazolo[1,5-a]pyrimidine ring system is known for its ability to form hydrogen bonds and engage in π-π interactions, making it a valuable component in medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to optimize its production, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

In terms of biological activity, CAS No. 2229077-20-5 has shown promising results in vitro and in vivo studies. It has demonstrated selective inhibition against certain enzymes and receptors, suggesting its potential as a lead compound in drug development. For instance, studies have indicated its ability to modulate kinase activity, which is critical in pathways associated with cancer and inflammatory diseases.

The application of this compound extends beyond pharmacology. Its structural uniqueness makes it a valuable tool in chemical biology for studying complex molecular interactions. Researchers have utilized it as a probe to investigate protein-ligand binding kinetics and to understand the mechanisms of action of related compounds.

Moreover, the compound's stability under various conditions has been extensively studied. This information is crucial for its storage and transportation, ensuring that it maintains its integrity during handling and distribution.

In conclusion, CAS No. 2229077-20-5 represents a significant advancement in chemical synthesis and biological research. Its unique structure, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents. Continued research into its properties will undoubtedly unlock further applications and contribute to the advancement of science and medicine.